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Compound of Interest

Compound Name: TSCHIMGANIDINE

Cat. No.: B000101

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Tschimganidine, a naturally occurring terpenoid, has emerged as a promising candidate for
the therapeutic intervention of metabolic diseases, particularly obesity. This document provides
a comprehensive overview of its chemical properties, biological activity, and the molecular
mechanisms underlying its effects. Detailed experimental protocols and quantitative data from
key studies are presented to facilitate further research and development.

Chemical Structure and Properties

Tschimganidine is a complex terpenoid compound. Its chemical identity is defined by the
following properties:
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Property Value Source

[(1S,3E,7E,9S,10S)-9-hydroxy-
3,7-dimethyl-10-propan-2-

IUPAC Name _ [1]
ylcyclodeca-3,7-dien-1-yl] 4-

hydroxy-3-methoxybenzoate

Molecular Formula C23H3205 [1]

Molecular Weight 388.5 g/mol [1]

C/C/1=C[C@@H](--INVALID-
_ LINK-
Canonical SMILES [1]
-IC)OC(=0)C2=CC(=C(C=C2)

0)OC">C@@HC(C)C)O

OLIJDCWYDXLXFJK-
InChl Key [1]
COKJDNMNSA-N

Below is a 2D representation of the chemical structure of Tschimganidine.

l=.Chemical structure of Tschimganidine

Figure 1. 2D Chemical Structure of Tschimganidine.

Biological Activity and Mechanism of Action

Tschimganidine has demonstrated significant anti-adipogenic and anti-obesity effects.[2][3][4]
It functions primarily by modulating key signaling pathways involved in cellular energy
homeostasis and lipid metabolism.

Inhibition of Adipogenesis and Lipid Accumulation

Studies have shown that tschimganidine effectively inhibits lipid accumulation in adipocytes.
[2][5] This effect is achieved through the modulation of critical signaling pathways that regulate
adipogenesis, the process by which pre-adipocytes differentiate into mature fat cells.

Activation of AMPK Signaling Pathway
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The primary mechanism of action for tschimganidine involves the activation of AMP-activated
protein kinase (AMPK).[2][4][5] AMPK is a central regulator of cellular energy metabolism. Its
activation leads to a cascade of downstream effects that promote catabolism and inhibit
anabolic processes like lipid synthesis. Tschimganidine treatment has been shown to
significantly increase the phosphorylation of AMPK.[2][4]

Downregulation of Adipogenesis-Related Factors

The activation of AMPK by tschimganidine leads to the reduced expression of key
transcription factors and enzymes involved in adipogenesis and lipid synthesis.[2] These
include:

Peroxisome proliferator-activated receptor gamma (PPARY)

CCAAT/enhancer-binding protein alpha (C/EBPa)

Fatty acid-binding protein 4 (FABP4)

Fatty acid synthase (FASN)

The downregulation of these factors contributes to the observed decrease in lipid accumulation
and adipogenesis.[2]

Modulation of AKT Signaling

In addition to activating AMPK, tschimganidine has been observed to decrease the
phosphorylation of AKT, another key regulator of cell growth and metabolism.[2][4] The
interplay between the AMPK and AKT pathways is crucial in determining the overall metabolic
state of the cell.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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